3-chloro-4-hydroxy-N-phenylbenzamide

• IUPAC Name: 3-chloro-4-hydroxy-N-phenylbenzamide
• InChI: InChI=1S/C13H10ClNO2/c14-11-8-9(6-7-12(11)16)13(17)15-10-4-2-1-3-5-10/h1-8,16H,(H,15,17)
• InChI Key: UZLNDZKBMCXKGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C13H10ClNO2
• Molecular Weight: 247.67 g/mol

Description

3-chloro-4-hydroxy-N-phenylbenzamide, also known as CHB, is a chemical compound that has gained attention in the scientific community due to its potential applications as a research tool. CHB is a derivative of salicylamide, a common analgesic and antipyretic drug. However, CHB's properties make it a unique compound with potential uses in various scientific fields.

Mechanism of Action

3-chloro-4-hydroxy-N-phenylbenzamide's mechanism of action involves the inhibition of carbonic anhydrase activity. Carbonic anhydrase is an enzyme that catalyzes the reversible conversion of carbon dioxide and water to bicarbonate and protons. 3-chloro-4-hydroxy-N-phenylbenzamide binds to the active site of carbonic anhydrase, preventing the enzyme from performing its normal function.
Biochemical and Physiological Effects:
The inhibition of carbonic anhydrase by 3-chloro-4-hydroxy-N-phenylbenzamide can have various biochemical and physiological effects. For example, it can lead to a decrease in the production of aqueous humor in the eye, which can be beneficial in the treatment of glaucoma. 3-chloro-4-hydroxy-N-phenylbenzamide has also been shown to have anticonvulsant properties, which can be attributed to its inhibition of carbonic anhydrase in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-4-hydroxy-N-phenylbenzamide in lab experiments is its specificity for carbonic anhydrase inhibition. This allows researchers to study the role of carbonic anhydrase in various physiological processes without affecting other enzymes or pathways. However, 3-chloro-4-hydroxy-N-phenylbenzamide's solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 3-chloro-4-hydroxy-N-phenylbenzamide. One area of interest is the development of 3-chloro-4-hydroxy-N-phenylbenzamide derivatives with improved solubility and specificity for carbonic anhydrase inhibition. Another area of interest is the study of 3-chloro-4-hydroxy-N-phenylbenzamide's potential applications in the treatment of various diseases such as glaucoma and epilepsy. Additionally, 3-chloro-4-hydroxy-N-phenylbenzamide can be used as a tool to study the role of carbonic anhydrase in various physiological processes such as acid-base balance and respiration.

Synthesis Methods

The synthesis of 3-chloro-4-hydroxy-N-phenylbenzamide involves the reaction of 3-chloro-4-hydroxybenzoic acid with phenyl isocyanate. The resulting product is then purified through recrystallization. This process yields a white crystalline solid, which can be further characterized through various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

3-chloro-4-hydroxy-N-phenylbenzamide has been used in various scientific studies as a research tool due to its unique properties. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes such as acid-base balance and respiration. This inhibition can be used to study the role of carbonic anhydrase in various diseases such as glaucoma and epilepsy.